N-(4-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(1-methyltetrazol-5-yl)sulfanylethanamine;hydrochloride
• InChI: InChI=1S/C12H17N5OS.ClH/c1-17-12(14-15-16-17)19-8-7-13-9-10-3-5-11(18-2)6-4-10;/h3-6,13H,7-9H2,1-2H3;1H
• InChI Key: SKVJXMLIWVMZTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCNCC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C12H18ClN5OS
• Molecular Weight: 315.82 g/mol

Description

N-(4-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MTEB, and it is a thioether derivative of benzylamine. MTEB has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

MTEB has been studied extensively for its potential applications in various fields. It has been shown to possess anti-inflammatory, analgesic, and antitumor properties. MTEB has also been studied for its potential use in the treatment of depression and anxiety disorders. Additionally, MTEB has been used as a ligand in the synthesis of metal complexes for various applications, including catalysis and sensing.

Mechanism of Action

The exact mechanism of action of MTEB is not fully understood. However, it has been suggested that MTEB acts as an inhibitor of monoamine oxidase, an enzyme that breaks down neurotransmitters such as serotonin and dopamine. By inhibiting this enzyme, MTEB can increase the levels of these neurotransmitters in the brain, which can lead to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
MTEB has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to its antidepressant and anxiolytic effects. MTEB has also been shown to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation. Additionally, MTEB has been shown to possess antitumor properties, which make it a potential candidate for the treatment of various cancers.

Advantages and Limitations for Lab Experiments

MTEB has various advantages and limitations for lab experiments. One of the advantages of MTEB is its potential use as a ligand in the synthesis of metal complexes for various applications. Additionally, MTEB has been shown to possess various biological properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of MTEB is its potential toxicity, which needs to be studied further to determine its safety for use in humans.

Future Directions

There are various future directions for the study of MTEB. One of the future directions is the study of its potential use in the treatment of various diseases, including depression, anxiety disorders, pain, and inflammation. Additionally, the study of MTEB as a ligand in the synthesis of metal complexes for various applications, including catalysis and sensing, is an area that needs further exploration. Furthermore, the study of the toxicity of MTEB and its safety for use in humans is an area that needs further investigation.